Cas no 93989-32-3 (Naphthalene,2-bromo-1-phenyl-)

• Product Name: Naphthalene,2-bromo-1-phenyl-
• CAS No: 93989-32-3
• MF: C₁₆H₁₁Br
• MW: 283.162543535233
• MDL: MFCD00094972
• CID: 797570
• PubChem ID: 4983341
• Update Time: 2025-06-09

Naphthalene,2-bromo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-phenylnaphthalene
• 2-BROMO-1-PHENYL-NAPHTHALENE
• Naphthalene,2-bromo-1-phenyl-
• 1-phenyl-2-bromonaphthalene
• 2-Brom-1-phenyl-naphthalin
• 2-Bromo-1-phenylnaphthalene (ACI)
• AKOS015966164
• AS-81968
• KUC100627N
• CS-0200247
• DTXSID60407233
• E82379
• SCHEMBL18320175
• Naphthalene, 2-bromo-1-phenyl-
• 93989-32-3
• DB-083897

• MDL： MFCD00094972
• Inchi： 1S/C16H11Br/c17-15-11-10-12-6-4-5-9-14(12)16(15)13-7-2-1-3-8-13/h1-11H
• InChI Key： HCUNFELJFKOTPV-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CC=CC=2)=C2C(C=CC=C2)=CC=1

Computed Properties

• Exact Mass: 282.00400
• Monoisotopic Mass: 282.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.26930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene,2-bromo-1-phenyl-

Naphthalene, 2-Bromo-1-Phenyl- (CAS No. 93989-32-3): An Overview of Its Properties, Applications, and Recent Research

Naphthalene, 2-bromo-1-phenyl- (CAS No. 93989-32-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a naphthalene ring substituted with a bromine atom at the 2-position and a phenyl group at the 1-position. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of Naphthalene, 2-bromo-1-phenyl- is C₁₃H₉Br, and its molecular weight is approximately 247.11 g/mol. The compound is typically a white to off-white solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane, ethanol, and toluene. These solubility properties are crucial for its use in synthetic reactions and analytical techniques.

In the realm of organic synthesis, Naphthalene, 2-bromo-1-phenyl- serves as a valuable building block for the preparation of more complex molecules. The bromine atom can be readily displaced by nucleophiles, making it an excellent substrate for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds. Additionally, the phenyl group provides aromatic stability and can participate in various electrophilic aromatic substitution reactions.

Recent research has highlighted the potential applications of Naphthalene, 2-bromo-1-phenyl- in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for synthesizing potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders. The ability to fine-tune the chemical structure through functional group modifications allows researchers to optimize the pharmacological properties of these compounds.

In materials science, Naphthalene, 2-bromo-1-phenyl- has been investigated for its potential use in the synthesis of conjugated polymers and small molecules for organic electronics. The presence of the naphthalene ring provides electronic conjugation, which is essential for efficient charge transport in organic semiconductors. A study published in Advanced Materials demonstrated that derivatives of this compound exhibit excellent photophysical properties and can be used to fabricate high-performance organic light-emitting diodes (OLEDs).

The environmental impact and safety profile of Naphthalene, 2-bromo-1-phenyl- are also important considerations. While it is not classified as a hazardous material under current regulations, proper handling and disposal procedures should be followed to ensure environmental safety. Researchers have conducted toxicity studies to evaluate its potential effects on human health and the environment. These studies have shown that while the compound is generally stable under normal conditions, it should be handled with care to avoid exposure.

In conclusion, Naphthalene, 2-bromo-1-phenyl- (CAS No. 93989-32-3) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical properties make it an indispensable tool for researchers aiming to develop new materials and therapeutic agents. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in the scientific community.